Cas no 1804681-09-1 (3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-methanol)

• Product Name: 3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-methanol
• CAS No: 1804681-09-1
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4872522
• Update Time: 2025-10-28

3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-methanol

• Inchi： 1S/C8H8ClF2NO/c1-4-2-12-5(3-13)7(9)6(4)8(10)11/h2,8,13H,3H2,1H3
• InChI Key： AGCPSNQMBCRSMD-UHFFFAOYSA-N
• SMILES： ClC1C(CO)=NC=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-methanol

Introduction to 3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-methanol (CAS No. 1804681-09-1)

3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-methanol, identified by the CAS number 1804681-09-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of functional groups such as a chloro substituent, a difluoromethyl group, and a hydroxymethyl group in its molecular framework contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The 3-chloro moiety in the compound's structure enhances its electrophilicity, facilitating nucleophilic substitution reactions that are crucial for constructing more complex molecular architectures. This feature is particularly useful in drug discovery pipelines where functional group transformations are often employed to optimize potency and selectivity. Additionally, the 4-(difluoromethyl) group introduces electron-withdrawing effects, which can modulate the electronic properties of adjacent functional groups and influence the overall pharmacokinetic profile of derivative compounds. Such modifications are frequently explored to improve metabolic stability and reduce off-target effects.

The 5-methyl substituent further stabilizes the pyridine ring, contributing to the compound's structural integrity and resistance to certain types of chemical degradation. This stability is essential for ensuring consistent yields and purity during synthetic processes. Moreover, the 2-methanol hydroxyl group provides a site for further derivatization, allowing chemists to introduce additional functionalities or linkages as needed for specific therapeutic applications. The combination of these structural elements makes 3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-methanol a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in exploring novel scaffolds derived from pyridine derivatives for their potential therapeutic benefits. Studies have demonstrated that pyridine-based compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and central nervous system (CNS) effects. The specific arrangement of substituents in 3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-methanol may contribute to its unique interaction with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel inhibitors targeting enzymes involved in critical metabolic pathways. For instance, derivatives of this compound have been investigated for their potential in modulating kinases and other enzymes implicated in cancer progression. The ability to fine-tune the electronic and steric properties of these derivatives through strategic functionalization offers a powerful approach to optimizing drug-like characteristics such as solubility, bioavailability, and binding affinity.

The incorporation of difluoromethyl groups into pharmaceutical candidates has become increasingly prevalent due to their ability to enhance metabolic stability and binding interactions with biological targets. In particular, this moiety has been shown to improve oral bioavailability by reducing susceptibility to enzymatic degradation. The presence of this group in 3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-methanol suggests that it may serve as a valuable scaffold for developing drugs with improved pharmacokinetic profiles. Furthermore, the chloro substituent can be readily converted into other functional groups through nucleophilic aromatic substitution reactions, providing another layer of synthetic flexibility.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting costly experimental validations. Molecular modeling studies have indicated that derivatives of 3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-methanol may exhibit potent interactions with specific protein targets due to their optimized steric and electronic distributions. These predictions have guided the design of novel analogs with enhanced efficacy and reduced toxicity.

The hydroxymethyl group at the 2-position offers another avenue for structural diversification. By introducing protecting groups or reacting with electrophiles, chemists can generate a variety of derivatives with tailored properties. This versatility has made pyridine-based compounds indispensable in drug discovery programs targeting diverse diseases.

As our understanding of disease mechanisms continues to evolve, so does our need for innovative molecular tools to address unmet medical needs. Compounds like 3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-methanol represent an important resource for medicinal chemists seeking to develop next-generation therapeutics. Their unique structural features provide a foundation upon which new drugs can be built with improved efficacy and safety profiles.

In conclusion,3-Chloro-4-(difluoromethyl)-5-methylpyridine-2-methanol (CAS No. 1804681-09-1) is a multifaceted compound with significant potential in pharmaceutical research. Its combination of reactive sites and structural stability makes it an attractive intermediate for synthesizing bioactive molecules with therapeutic applications across multiple disease areas. As research progresses，this compound will likely continue to play a crucial role in advancing drug discovery efforts worldwide.